Cas no 85554-68-3 (ethyl 3-hydroxy-3-methyloctanoate)
85554-68-3 structure
Product Name:ethyl 3-hydroxy-3-methyloctanoate
CAS No:85554-68-3
MF:C11H22O3
MW:202.290584087372
CID:990648
PubChem ID:3020787
Update Time:2025-04-20
ethyl 3-hydroxy-3-methyloctanoate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 3-hydroxy-3-methyloctanoate
- AKOS017550172
- SCHEMBL959455
- DTXSID601006110
- LCKZWDMZQOHLGB-UHFFFAOYSA-N
- EINECS 287-600-8
- 85554-68-3
- NS00064937
- 4,5-dichloro-2-(cyclohexylamino)benzenesulfonamide
- DB-166691
- 1204574-08-2
-
- Inchi: 1S/C11H22O3/c1-4-6-7-8-11(3,13)9-10(12)14-5-2/h13H,4-9H2,1-3H3
- InChI Key: LCKZWDMZQOHLGB-UHFFFAOYSA-N
- SMILES: OC(C)(CC(=O)OCC)CCCCC
Computed Properties
- Exact Mass: 202.156895
- Monoisotopic Mass: 202.156895
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 8
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.5
- XLogP3: 2.3
Experimental Properties
- Density: 0.958
- Boiling Point: 289.1°C at 760 mmHg
- Flash Point: 111.8°C
- Refractive Index: 1.445
ethyl 3-hydroxy-3-methyloctanoate Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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